4-(2-Butoxyethyl)piperidine hydrochloride
Overview
Description
“4-(2-Butoxyethyl)piperidine hydrochloride” is an organic compound . It is primarily used in scientific experiments.
Molecular Structure Analysis
The molecular formula of “4-(2-Butoxyethyl)piperidine hydrochloride” is C11H24ClNO . The average mass is 221.767 Da and the monoisotopic mass is 221.154648 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Butoxyethyl)piperidine hydrochloride” such as melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be found on various chemical databases .
Scientific Research Applications
Synthesis of Piperidine Derivatives
4-(2-Butoxyethyl)piperidine hydrochloride: is a valuable intermediate in the synthesis of various piperidine derivatives. These derivatives are crucial in the pharmaceutical industry, as they are present in more than twenty classes of drugs and alkaloids . The compound can undergo reactions like hydrogenation, cyclization, and amination to produce biologically active piperidines, which are essential for drug construction .
Pharmacological Research
In pharmacology, 4-(2-Butoxyethyl)piperidine hydrochloride derivatives have been explored for their potential therapeutic applications. Piperidine compounds have shown a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic properties . This makes them a subject of interest for developing new pharmacological agents.
Material Science
The compound’s role in material science is linked to its use as a building block for synthesizing organic compounds. It can be used to create complex structures that may have applications in creating new materials or enhancing the properties of existing ones .
Chemical Synthesis
4-(2-Butoxyethyl)piperidine hydrochloride: serves as a precursor in chemical synthesis, particularly in the formation of substituted piperidines and piperidinones. These compounds are synthesized through various methods such as cycloaddition and multicomponent reactions, which are significant in organic chemistry .
Analytical Chemistry
In analytical chemistry, piperidine derivatives, including those derived from 4-(2-Butoxyethyl)piperidine hydrochloride , are used as reagents and standards. They can help in the development of analytical methods for the detection and quantification of various substances .
Life Sciences
The compound has applications in life sciences research, particularly in the study of biological systems. Piperidine derivatives are used to investigate biological pathways and processes, which can lead to the discovery of new drugs and therapeutic strategies .
Industrial Uses
Industrially, 4-(2-Butoxyethyl)piperidine hydrochloride is utilized in the synthesis of compounds that have various applications, including as intermediates in the production of pharmaceuticals and other chemicals. Its role in the industry is crucial for the mass production of these compounds .
Biotechnological Production
While specific information on the biotechnological production involving 4-(2-Butoxyethyl)piperidine hydrochloride was not found, piperidine compounds, in general, are of interest in biotechnology for their potential in producing bioactive molecules. They can be used in conjunction with other drugs to enhance their bioavailability and effectiveness .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “4-(2-Butoxyethyl)piperidine hydrochloride”, is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
Piperidine derivatives have been associated with various targets, including opioid receptors and certain kinases .
Mode of Action
It is known that piperidine derivatives can act as agonists or antagonists at their target sites, leading to changes in cellular signaling .
Result of Action
Piperidine derivatives have been associated with various cellular responses, including changes in cell proliferation and apoptosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-(2-Butoxyethyl)piperidine hydrochloride. Factors such as temperature, pH, and the presence of other substances can affect its solubility, stability, and interaction with its targets .
properties
IUPAC Name |
4-(2-butoxyethyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO.ClH/c1-2-3-9-13-10-6-11-4-7-12-8-5-11;/h11-12H,2-10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBGSHNEBGGTBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCC1CCNCC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1219967-64-2 |
Source
|
| Record name | Piperidine, 4-(2-butoxyethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219967-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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